Cas no 7461-99-6 (N-(methylideneamino)-4-nitrobenzamide)

• Product Name: N-(methylideneamino)-4-nitrobenzamide
• CAS No: 7461-99-6
• MF: C₈H₇N₃O₃
• MW: 193.159481287003
• CID: 979494
• PubChem ID: 346096
• Update Time: 2025-04-19

N-(methylideneamino)-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(methylideneamino)-4-nitrobenzamide
• 4-Nitro-benzoesaeure-methylenhydrazid
• 4-nitro-benzoic acid methylenehydrazide
• AC1L847Q
• NSC404136
• NSC-404136
• N'-Methylidene-4-nitrobenzohydrazide
• 7461-99-6
• DTXSID20323501

• Inchi： 1S/C8H7N3O3/c1-9-10-8(12)6-2-4-7(5-3-6)11(13)14/h2-5H,1H2,(H,10,12)
• InChI Key： IWSSSUFJBOVDGO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])NN=C

Computed Properties

• Exact Mass: 193.04881
• Monoisotopic Mass: 193.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 87.3Ų

Experimental Properties

• Density: 1.34
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.6
• PSA: 84.6
• LogP: 1.85430